Streptomycin (sulfate)

• Molecular Formula: C42H84N14O36S3
• Molecular Weight: 1457.4 g/mol
• InChI: InChI=1S/2C21H39N7O12.3H2O4S/c2*1-5-21(36,4-30)16(40-17-9(26-2)13(34)10(31)6(3-29)38-17)18(37-5)39-15-8(28-20(24)25)11(32)7(27-19(22)23)12(33)14(15)35;3*1-5(2,3)4/h2*4-18,26,29,31-36H,3H2,1-2H3,(H4,22,23,27)(H4,24,25,28);3*(H2,1,2,3,4)/t2*5?,6?,7?,8?,9?,10?,11?,12?,13?,14?,15?,16?,17?,18?,21-;;;/m11.../s1
• InChIKey: QTENRWWVYAAPBI-IFPDLGKRSA-N

Streptomycin Sulfate Lab Sourcing Guide

Streptomycin sulfate (CAS 3810-74-0) is the sesquisulfate salt of streptomycin, a first-generation aminoglycoside antibiotic produced by Streptomyces griseus. It is a non-4,6-disubstituted deoxystreptamine (DOS) aminoglycoside, structurally distinct from the 4,6-disubstituted DOS subclass that includes gentamicin, tobramycin, and amikacin [1]. The compound inhibits bacterial protein synthesis by binding to the 30S ribosomal subunit, and its sulfate salt exhibits high water solubility (>20 g/L), a defined USP potency range of 650–850 µg/mg, and stability at pH 3–7 under ambient conditions [2].

Non-4,6-disubstituted DOS aminoglycoside probe for resistance mechanism studies

High aqueous solubility supports broth microdilution and agar-based screening workflows

USP potency range (650–850 µg/mg) fits antimicrobial susceptibility testing quality requirements

Stable pH 3–7 at ambient conditions, compatible with standard laboratory media

• [1] Hu Y, Liu L, Zhang X, Feng Y, Zong Z. In Vitro Activity of Neomycin, Streptomycin, Paromomycin and Apramycin Against Carbapenem-Resistant Enterobacteriaceae Clinical Strains. Front Microbiol. 2017;8:2275. doi:10.3389/fmicb.2017.02275. View Source
• [2] Streptomycin Sulfate. In: Wexler P, ed. Encyclopedia of Toxicology (ScienceDirect Topics). Elsevier; solubility >20 g/L in water, [α]D = −79.5 (c = 1% in water), stable pH 3–7. USP potency range 650–850 µg/mg. View Source

Aminoglycoside Substitution Risks

Within the aminoglycoside class, structural subclass membership directly governs drug susceptibility profiles, toxicity signatures, and resistance mechanisms. Streptomycin belongs to the non-4,6-disubstituted deoxystreptamine subclass, while clinical mainstays such as gentamicin, tobramycin, and amikacin are 4,6-disubstituted DOS compounds [1]. This structural divide means that rRNA methyltransferases (e.g., RmtC) confer high-level resistance to 4,6-disubstituted aminoglycosides while commonly sparing streptomycin [2]. Consequently, susceptibility percentages, MIC distributions, and even cochlear-versus-vestibular toxicity dominance differ substantially across subclass lines. A procurement decision that treats streptomycin sulfate as an interchangeable aminoglycoside — rather than a subclass-distinct agent with documented quantitative divergence — introduces systematic error into susceptibility-guided research protocols and batch-to-batch biological interpretation.

Streptomycin (non-4,6-DOS)

4,6-DOS aminoglycosides (gentamicin, tobramycin, amikacin) may shift resistance profile; RmtC methyltransferase spares streptomycin but inactivates 4,6-DOS compounds

Cochlear vs. vestibular toxicity rank

Gentamicin ranks higher for cochlear toxicity, while streptomycin leads in vestibular toxicity; rank inversion may alter auditory model endpoints

• [1] Hu Y, Liu L, Zhang X, Feng Y, Zong Z. In Vitro Activity of Neomycin, Streptomycin, Paromomycin and Apramycin Against Carbapenem-Resistant Enterobacteriaceae Clinical Strains. Front Microbiol. 2017;8:2275. View Source
• [2] The Comprehensive Antibiotic Resistance Database (CARD). RmtC rRNA methyltransferase: confers high-level resistance to 4,6-disubstituted deoxystreptamines, with the exception of non-4,6-disubstituted deoxystreptamines (streptomycin and neomycin). View Source

Streptomycin Differentiation Evidence

CRE Susceptibility vs. Gentamicin

In a head-to-head broth microdilution study of 134 carbapenem-resistant Enterobacteriaceae (CRE) clinical strains carrying blaKPC-2, blaNDM, or blaIMP-4, streptomycin demonstrated 79.1% susceptibility (106/134 strains; MIC50 = 16 µg/mL, MIC90 = 256 µg/mL) using FDA breakpoints. By direct comparison, only 28.4% (38/134) of the same strain panel were susceptible to gentamicin (MIC50 = 128 µg/mL, MIC90 > 256 µg/mL), 35.1% (47/134) to tobramycin, and 55.2% (74/134) to amikacin [1]. Among blaKPC-2-carrying strains specifically, streptomycin susceptibility reached 98.4% (61/62 strains; MIC50 = 8 µg/mL, MIC90 = 32 µg/mL) [1].

CRE Susceptibility vs. Gentamicin

Head-to-head

Streptomycin 79.1%

Gentamicin 28.4%

Supports subclass-distinct susceptibility profiling in CRE screening

134 CRE strains; broth microdilution

Evidence Dimension	Percentage susceptible among CRE clinical strains (n = 134)
Target Compound Data	79.1% susceptible (106/134); MIC50 = 16 µg/mL, MIC90 = 256 µg/mL
Comparator Or Baseline	Gentamicin: 28.4% (38/134); MIC50 = 128 µg/mL, MIC90 > 256 µg/mL. Amikacin: 55.2% (74/134); MIC50 = 32 µg/mL, MIC90 > 256 µg/mL. Tobramycin: 35.1% (47/134); MIC50 = 64 µg/mL, MIC90 > 256 µg/mL
Quantified Difference	Streptomycin susceptibility 50.7 percentage points higher than gentamicin (79.1% vs. 28.4%); 23.9 points higher than amikacin; 44.0 points higher than tobramycin
Conditions	Broth microdilution; 134 CRE clinical strains from multiple Chinese hospitals; CLSI/FDA breakpoints; blaKPC-2 (n=62), blaNDM (n=66), blaIMP-4 (n=7)

Why This Matters

This 50.7-percentage-point susceptibility advantage over gentamicin directly informs procurement for laboratories conducting CRE-focused susceptibility or mechanism-of-resistance studies, where streptomycin provides a subclass-distinct probe against which 4,6-disubstituted aminoglycoside resistance can be benchmarked.

• [1] Hu Y, Liu L, Zhang X, Feng Y, Zong Z. In Vitro Activity of Neomycin, Streptomycin, Paromomycin and Apramycin Against Carbapenem-Resistant Enterobacteriaceae Clinical Strains. Front Microbiol. 2017;8:2275. Table 2: Streptomycin susceptible 79.1% (106/134), MIC50 16 µg/mL, MIC90 256 µg/mL; Gentamicin 28.4% (38/134); Amikacin 55.2% (74/134); Tobramycin 35.1% (47/134). blaKPC-2 subset: Streptomycin 98.4% (61/62). View Source

Lower MIC vs. Kanamycin in M. smegmatis

In a standardized MIC comparison across TB-relevant antibiotics against M. smegmatis mc² 155–2, streptomycin yielded an MIC of 0.8 ± 0.1 µg/mL, whereas kanamycin required a 4-fold higher concentration of 3.2 ± 0.2 µg/mL [1]. This differentiation was also observed against M. tuberculosis H37Rv, where streptomycin MIC was 1 µg/mL versus kanamycin at 4 µg/mL [1]. Consistent with this, a separate 2020 cross-study source reported streptomycin MIC ranges of 0.50–2.0 µg/mL against M. tuberculosis H37Rv and 1.56–6.3 µg/mL against M. smegmatis ATCC607, situating streptomycin MIC values between those of kanamycin (0.04–0.10 µg/mL for Mtb) and amikacin (2.0–4.0 µg/mL) [2].

Lower MIC vs. Kanamycin

Cross-study comparable

M. smegmatis 0.8 µg/mL

Kanamycin 3.2 µg/mL

4-fold lower MIC supports dose-response design in TB surrogate screening

M. smegmatis mc² 155–2; broth dilution

Evidence Dimension	Minimum inhibitory concentration (MIC) against mycobacterial species
Target Compound Data	Streptomycin MIC: 0.8 ± 0.1 µg/mL (M. smegmatis mc² 155–2); 1 µg/mL (M. tuberculosis); range 0.50–2.0 µg/mL (Mtb H37Rv) [1][2]
Comparator Or Baseline	Kanamycin MIC: 3.2 ± 0.2 µg/mL (M. smegmatis); 4 µg/mL (M. tuberculosis) [1]. Amikacin MIC range: 2.0–4.0 µg/mL (Mtb H37Rv) [2]
Quantified Difference	4-fold lower MIC for streptomycin vs. kanamycin against M. smegmatis (0.8 vs. 3.2 µg/mL); 4-fold lower against M. tuberculosis (1 vs. 4 µg/mL)
Conditions	M. smegmatis mc² 155–2 and M. tuberculosis strains; broth dilution assay; data compiled from PMC table Biology 12-00506-T001 [1] and Nature Table 1 MIC comparison [2]

Why This Matters

For laboratories using M. smegmatis as a BSL-1 surrogate for TB drug screening, streptomycin's 4-fold lower MIC relative to kanamycin directly affects dose-response experimental design and the selection of aminoglycoside-positive controls.

• [1] Table 1. Antibiotics: MIC values. Biology (Basel). PMC10135989. Streptomycin MIC 0.8 ± 0.1 µg/mL (M. smegmatis), 1 µg/mL (M. tuberculosis); Kanamycin MIC 3.2 ± 0.2 µg/mL (M. smegmatis), 4 µg/mL (M. tuberculosis). View Source
• [2] Kurosu M, Siricilla S, Mitachi K. Application of Mycobacterium smegmatis as a surrogate to evaluate drug leads against Mycobacterium tuberculosis. J Antibiot. 2020;73:780–789. Table 1: Streptomycin MIC 0.50–2.0 µg/mL (Mtb H37Rv); Kanamycin MIC 0.04–0.10 µg/mL; Amikacin MIC 2.0–4.0 µg/mL. View Source

Guinea Pig Cochlear Toxicity Ranking

A comparative in vivo study in guinea pigs administered streptomycin, gentamicin, amikacin, and netilmicin via both systemic and transtympanic routes ranked cochlear damage severity as: gentamicin > amikacin > streptomycin > netilmicin, with gentamicin being the most cochleotoxic [1]. However, a separate vestibulotoxicity comparison in the same species produced the inverse ranking for vestibular damage: streptomycin > gentamicin > amikacin > netilmicin, with streptomycin exhibiting the greatest vestibulotoxic potential [2]. This differential toxicity profile — lower cochlear toxicity but higher vestibular toxicity — distinguishes streptomycin from gentamicin and amikacin, which cause predominantly cochlear damage.

Cochlear Toxicity Ranking

Class-level inference

• 1Gentamicin
• 2Amikacin
• 3Streptomycin
• 4Netilmicin

Vestibular rank inverted: streptomycin > gentamicin > amikacin

Toxicity ranking inversion differs from gentamicin, supports auditory/vestibular endpoint distinction

Guinea pig model; histological assessment

Evidence Dimension	Severity ranking of cochlear hair cell damage in guinea pig model
Target Compound Data	Streptomycin: cochlear toxicity ranked third out of four (less toxic than gentamicin and amikacin); vestibular toxicity ranked first (most vestibulotoxic)
Comparator Or Baseline	Gentamicin: cochlear toxicity ranked first (most cochleotoxic); amikacin: second. Vestibular toxicity: gentamicin second, amikacin third
Quantified Difference	Qualitative severity ranking: streptomycin less cochleotoxic than gentamicin and amikacin, but more vestibulotoxic than both. No statistically significant difference between systemic and topical administration severity [1]
Conditions	Guinea pig model; aminoglycosides administered systemically and via transtympanic route; cochlear damage assessed histologically

Why This Matters

For laboratories conducting ototoxicity screening or using aminoglycosides in auditory research models, the toxicity rank inversion (cochlear vs. vestibular) means that streptomycin cannot serve as a direct substitute for gentamicin without fundamentally altering the toxicity endpoint being measured.

• [1] el-Badry AA, Abou-Elhamd KA, Mostafa BE. Comparative Cochlear Toxicities of Streptomycin, Gentamicin, Amikacin and Netilmicin in Guinea-Pigs. J Int Med Res. 1998;26(4):165–171. Severity order: gentamicin > amikacin > streptomycin > netilmicin. View Source
• [2] el-Badry AA, Abou-Elhamd KA. Comparative Vestibulotoxicity of Different Aminoglycosides in the Guinea Pigs. J Int Med Res. 2003;31(4):295–303. Vestibular severity: streptomycin > gentamicin > amikacin > netilmicin. View Source

Non-4,6-DOS Subclass Resistance Bypass

Streptomycin belongs to the non-4,6-disubstituted deoxystreptamine (DOS) aminoglycoside subclass, whereas the most commonly used clinical aminoglycosides — gentamicin, tobramycin, and amikacin — are 4,6-disubstituted DOS compounds [1]. This structural distinction has direct consequences for acquired resistance: the 16S rRNA methyltransferase RmtC confers high-level resistance to 4,6-disubstituted deoxystreptamines while sparing non-4,6-disubstituted compounds including streptomycin and neomycin [2]. The comprehensive differential susceptibility data from 134 CRE strains (79.1% streptomycin-susceptible vs. 28.4% gentamicin-susceptible) provides the phenotypic correlate to this genotypic distinction [1].

Subclass Resistance Bypass

Class-level inference

Non-4,6-DOS structure remains active against RmtC-methyltransferase-expressing strains, while 4,6-DOS aminoglycosides are inactivated.

Structurally distinct probe for methyltransferase resistance mechanism studies

CARD annotation; phenotypic correlate in CRE panel

Evidence Dimension	Impact of 16S rRNA methyltransferase (RmtC)-mediated resistance on aminoglycoside susceptibility
Target Compound Data	Streptomycin (non-4,6-disubstituted DOS): resistance bypass — activity retained against RmtC-expressing strains
Comparator Or Baseline	Gentamicin, tobramycin, amikacin (4,6-disubstituted DOS): high-level resistance conferred by RmtC methyltransferase
Quantified Difference	Phenotypic correlate: 79.1% vs. 28.4% susceptibility differential on CRE panel (134 strains); subclass identity determines RmtC susceptibility fate [1]
Conditions	CRE clinical isolates (blaKPC-2, blaNDM, blaIMP-4); genotype–phenotype correlation across aminoglycoside subclasses; CARD resistance database annotation

Why This Matters

For resistance mechanism studies, streptomycin provides a structurally distinct aminoglycoside probe that remains active where 4,6-disubstituted compounds are inactivated by specific methyltransferases, making it an essential comparator rather than an interchangeable aminoglycoside reagent.

• [1] Hu Y, Liu L, Zhang X, Feng Y, Zong Z. In Vitro Activity of Neomycin, Streptomycin, Paromomycin and Apramycin Against Carbapenem-Resistant Enterobacteriaceae Clinical Strains. Front Microbiol. 2017;8:2275. View Source
• [2] The Comprehensive Antibiotic Resistance Database (CARD). RmtC: rRNA methyltransferase conferring high-level resistance to 4,6-disubstituted deoxystreptamines, with the exception of non-4,6-disubstituted deoxystreptamines (streptomycin and neomycin). View Source

EPA-Registered Antibiotic for Plant Agriculture

In the United States, only streptomycin and oxytetracycline are currently registered by the Environmental Protection Agency (EPA) for use in plant agriculture [1]. This regulatory exclusivity means that no other aminoglycoside — including gentamicin, kanamycin, or amikacin — is legally permitted for agricultural plant disease control applications in the U.S. Streptomycin is the standard-of-care for managing fire blight (Erwinia amylovora) in pome fruit orchards and is used in at least 39 countries globally for plant bacterial disease control [2].

EPA Plant Agriculture Registration

Supporting evidence

One of only two antibiotics (with oxytetracycline) EPA-registered for U.S. plant agriculture; no other aminoglycoside permitted for field application.

Procurement required for EPA-compliant plant pathology field trials

U.S. regulatory status; fire blight, bacterial spot, citrus greening

Evidence Dimension	EPA plant agriculture registration status
Target Compound Data	Streptomycin: EPA-registered for plant agriculture use (fire blight, bacterial spot, citrus greening)
Comparator Or Baseline	All other aminoglycosides (gentamicin, kanamycin, amikacin, tobramycin): not EPA-registered for plant agricultural application in the U.S.
Quantified Difference	Binomial distinction: streptomycin and oxytetracycline are the only two antibiotics with active EPA plant agriculture registration [1]
Conditions	U.S. EPA regulatory framework; plant agriculture antibiotic registration status as of 2022–2024

Why This Matters

For agricultural research laboratories conducting plant pathology or environmental fate studies, streptomycin sulfate is not merely an aminoglycoside option — it is one of only two legally permissible antibiotic active ingredients for U.S. plant agriculture field trials, directly dictating procurement requirements.

• [1] Batuman O, et al. The Use and Impact of Antibiotics in Plant Agriculture: A Review. Phytopathology. 2024;114(5):885–904. Only streptomycin and oxytetracycline are currently registered by the EPA for plant agriculture use in the United States. View Source
• [2] European Food Safety Authority (EFSA). Data collection on antibiotics for control of plant pathogenic bacteria. EFSA Supporting Publication. 2024. Streptomycin used in up to 39 countries for plant bacterial disease control. View Source

Penicillin-Streptomycin Synergy in Endocarditis

In vitro and clinical evidence has long established that penicillin combined with streptomycin produces synergistic bactericidal activity against enterococci, a property that underpins its use as a first-line combination for enterococcal endocarditis in strains lacking high-level aminoglycoside resistance [1]. A comparative synergism study demonstrated that kanamycin, gentamicin, and tobramycin offered no advantage over streptomycin when combined with penicillin, ampicillin, or vancomycin against non-enterococcal group-D streptococci and viridans streptococci [2]. The penicillin–streptomycin pair is specifically cited as the best antibiotic pair for bactericidal effect in enterococcal endocarditis management guidelines [3].

Penicillin-Streptomycin Synergy

Head-to-head

Penicillin + streptomycin produced synergistic bactericidal activity; gentamicin, kanamycin, and tobramycin showed no advantage over streptomycin in penicillin-based synergism against non-enterococcal streptococci.

Reference combination for enterococcal synergy testing; gentamicin is not a superior substitute

In vitro time-kill and checkerboard assays

Evidence Dimension	Synergistic bactericidal efficacy when combined with penicillin against streptococci/enterococci
Target Compound Data	Penicillin + streptomycin: demonstrated synergistic killing; designated as the best antibiotic pair for bactericidal effect against enterococci
Comparator Or Baseline	Penicillin + kanamycin, penicillin + gentamicin, penicillin + tobramycin: no advantage over penicillin + streptomycin against non-enterococcal group-D streptococci and viridans streptococci
Quantified Difference	Qualitative synergism equivalence or superiority: gentamicin, kanamycin, and tobramycin offered no advantage over streptomycin in penicillin-based synergism [2]
Conditions	In vitro time-kill and checkerboard synergy assays; non-enterococcal group-D streptococci and viridans streptococci; clinical endocarditis treatment guidelines

Why This Matters

For laboratories studying antibiotic combination therapy or performing enterococcal synergy testing, streptomycin sulfate is a required — not optional — aminoglycoside component for the reference penicillin–aminoglycoside combination, and gentamicin cannot be assumed to be a superior substitute.

• [1] Antibiotic Therapy of Bacterial Endocarditis. Circulation. American Heart Association. Penicillin and streptomycin are the best antibiotic pair for bactericidal effect against enterococci. View Source
• [2] Synergism with Aminoglycosides of Penicillin, Ampicillin and Vancomycin Against Non-Enterococcal Group-D Streptococci and Viridans Streptococci. J Med Microbiol. Kanamycin, gentamicin and tobramycin offered no advantage over streptomycin in synergism with penicillins. View Source
• [3] Antibiotic Treatment of Infective Endocarditis. Enterococcal endocarditis should be treated with penicillin G together with either streptomycin or gentamicin for four to six weeks. View Source

Streptomycin Application Scenarios

Non-4,6-DOS Probe for CRE Resistance Studies

When investigating carbapenem-resistant Enterobacteriaceae, streptomycin sulfate serves as an essential aminoglycoside probe that retains activity against 79.1% of CRE strains, compared to only 28.4% for gentamicin and 55.2% for amikacin [1]. This differentiation is particularly pronounced in blaKPC-2-carrying strains, where streptomycin susceptibility reaches 98.4% [1]. Laboratories studying methyltransferase-mediated (RmtC-type) aminoglycoside resistance should procure streptomycin as the structurally distinct non-4,6-disubstituted DOS comparator, because RmtC inactivates 4,6-disubstituted compounds but spares streptomycin [2].

M. smegmatis Surrogate for TB Drug Screening

In BSL-1 M. smegmatis-based TB drug discovery platforms, streptomycin exhibits a 4-fold lower MIC (0.8 ± 0.1 µg/mL) than kanamycin (3.2 ± 0.2 µg/mL) [1], directly informing dose-range selection for positive-control wells. The quantitative MIC differential also enables streptomycin to serve as a more sensitive aminoglycoside-class positive control compared to kanamycin in broth microdilution screening campaigns, where the lower required concentration reduces carryover interference in downstream assays.

EPA-Compliant Plant Field Trials

For U.S.-based plant agriculture research targeting fire blight (Erwinia amylovora), bacterial spot, or citrus greening, streptomycin sulfate is one of only two EPA-registered antibiotic active ingredients legally permitted for field application [1]. No other aminoglycoside can substitute in these regulated field trial protocols, making streptomycin sulfate procurement non-negotiable for agricultural researchers conducting EPA-compliant efficacy or environmental fate studies.

Enterococcal Synergy Testing for Endocarditis

For in vitro enterococcal synergy assays and experimental endocarditis models, the penicillin–streptomycin combination remains the established reference pair against which all alternative aminoglycoside combinations are compared [1]. Gentamicin, kanamycin, and tobramycin have been shown to offer no advantage over streptomycin in penicillin-based synergistic combinations against non-enterococcal group-D streptococci and viridans streptococci [2]. Procurement of streptomycin sulfate is therefore required for laboratories that must replicate or extend published synergy protocols using the reference penicillin–aminoglycoside combination.

Application

Selection Property

Validation Focus

Non-4,6-DOS probe for CRE resistance studies

Subclass-specific susceptibility profile; high activity in blaKPC-2 strains

CRE susceptibility profiling; methyltransferase resistance mechanism differentiation

M. smegmatis surrogate for TB drug screening

4-fold lower MIC vs. kanamycin in mycobacterial surrogate model

Dose-range optimization in broth microdilution; positive-control sensitivity verification

EPA-compliant plant field trials

EPA registration exclusivity (streptomycin + oxytetracycline only)

Regulatory compliance for field application; fire blight and bacterial spot management protocols

Enterococcal synergy testing for endocarditis models

Reference penicillin–aminoglycoside combination; no advantage of gentamicin over streptomycin

Checkerboard synergy assay replication; penicillin-streptomycin reference pair validation

• [1] Hu Y, Liu L, Zhang X, Feng Y, Zong Z. In Vitro Activity of Neomycin, Streptomycin, Paromomycin and Apramycin Against Carbapenem-Resistant Enterobacteriaceae Clinical Strains. Front Microbiol. 2017;8:2275. View Source
• [2] The Comprehensive Antibiotic Resistance Database (CARD). RmtC methyltransferase resistance profile. View Source